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The following table summarizes the growth-promoting activities of various antimicrobial substances in

chicks, as found in a 1977 screening study, with Nitrovin included as a standard reference substance [1].

Table 1: Growth-Promoting Activity of Antimicrobial Substances in Chicks [1]

Antimicrobial Substance / Class Growth-Promoting Activity in Chicks

Nitrovin (5-nitrofuran class) Active (used as the standard reference

substance)

Cephalosporins (class) Active

Penicillins (all 9 tested) Active

Aminoglycosides (e.g., Streptomycin, Gentamicin) Active

Clindamycin, Lincomycin, Vancomycin Active

Spectinomycin, Rifampicin Active

Oxytetracycline, Chlortetracycline Active

Erythromycin, Tylosin Active
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Antimicrobial Substance / Class Growth-Promoting Activity in Chicks

Flavomycin, Virginiamycin, Zinc Bacitracin Active

Chloramphenicol Inactive

Nalidixic Acid Inactive

Polymixin B, Novobiocin, Cycloserine Little activity

Neomycin (Aminoglycoside) Inactive

Other 5-nitrofurans (5 compounds) Inactive (only Nitrovin was active)

Trimethoprim (alone or with sulfadiazine) Inactive

5-nitroimidazoles (e.g., Dimetridazole,

Metronidazole)

Slight activity

Detailed Experimental Methodology

The data in Table 1 originates from a study published in British Poultry Science in 1977, titled

"Antimicrobial substances and chick growth promotion" [1].

Core Objective: The study aimed to systematically test and compare the ability of 55 different
antimicrobial substances to promote growth when added to the diet of chicks [1].

Experimental Model: The tests were conducted on chicks (specific breed and age not detailed in the
abstract). The key measured outcome was the improvement in growth rate [1].

Reference Standard: Nitrovin was used as the standard reference substance against which
other compounds in the 5-nitrofuran class were compared. This indicates it was a well-established

and effective growth promoter at the time of the study [1].
Data Interpretation: The study concluded that the growth-promoting properties of the various

substances could not be simply related to their known antimicrobial effects or absorption
characteristics in mammals, suggesting a more complex mechanism [1].

Important Limitations and Safety Context
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Dated Information: The core comparative efficacy data is from 1977. Regulations and usage of

antimicrobials in animal feed have changed significantly since then. The current legal status of
Nitrovin in various jurisdictions is not addressed in the search results.

Analytical Methods: A 1991 paper describes a high-performance liquid chromatography (HPLC)
method for determining Nitrovin in medicated animal feeds, using a cyano-column after extraction

with a solvent mixture [2]. This indicates the substance was in use at least until that time.
Safety Considerations: According to a 1983 IARC (International Agency for Research on Cancer)

evaluation, there was limited evidence that Nitrovin induces DNA damage and mutations in
bacteria and mutations in insects [3]. The evaluation concluded that there was insufficient data to

classify its carcinogenicity for either experimental animals or humans, placing it in Group 3 (not
classifiable as to its carcinogenicity to humans) [3].

Experimental Workflow for Growth-Promotion Study

The diagram below outlines the general experimental workflow that the 1977 study likely followed.
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Study Setup

Select Antimicrobial
Substances (55 total)

Formulate Diets
(Add substances to feed)

Administer to Chicks
(Controlled diet)

Measure Outcomes:
Growth Rate

Compare Efficacy
vs. Reference (Nitrovin)

Results & Analysis

Click to download full resolution via product page

Key Insights for Researchers

Historical Benchmark: The 1977 study establishes Nitrovin as a historically effective growth
promoter, particularly as the only active compound among the six 5-nitrofurans tested [1].

Mechanism Remains Unclear: The study explicitly states that the growth-promoting effect could not
be directly correlated with known antimicrobial or absorption profiles, highlighting a potential area for
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further research [1].

Critical Data Gaps: The available search results lack modern comparative data, detailed dosage
information, and any studies on the efficacy of Nitrovin against contemporary alternatives that may

have been developed since the 1970s and 80s.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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